![molecular formula C16H30N2O B4893923 N'-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-N,N-dimethyl-1,3-propanediamine](/img/structure/B4893923.png)
N'-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-N,N-dimethyl-1,3-propanediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]-N,N-dimethyl-1,3-propanediamine, commonly known as DMFUB, is a synthetic compound that belongs to the class of psychoactive substances known as synthetic cannabinoids. It is a potent agonist of the cannabinoid receptors, which are primarily located in the central nervous system and are responsible for regulating various physiological processes such as pain perception, appetite, and mood.
Mechanism of Action
DMFUB exerts its effects by binding to the cannabinoid receptors in the brain and other parts of the body. This binding leads to the activation of various signaling pathways that regulate the release of neurotransmitters and other signaling molecules, resulting in the modulation of various physiological processes.
Biochemical and Physiological Effects:
DMFUB has been shown to produce a wide range of biochemical and physiological effects, including analgesia, sedation, hypothermia, and altered mood and perception. It has also been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, emotion, and cognition.
Advantages and Limitations for Lab Experiments
One of the major advantages of DMFUB in lab experiments is its high potency and selectivity for the cannabinoid receptors, which allows for precise modulation of the endocannabinoid system. However, its psychoactive effects and potential for abuse limit its use in certain types of experiments, and its long-term effects on the brain and other organs are still largely unknown.
Future Directions
Future research on DMFUB could focus on investigating its potential therapeutic applications in the treatment of various medical conditions, as well as its effects on the endocannabinoid system and other physiological processes. Studies could also explore the potential risks and benefits of DMFUB compared to other synthetic cannabinoids and natural cannabinoids such as THC and CBD. Additionally, further research could investigate the long-term effects of DMFUB on the brain and other organs, as well as its potential for abuse and addiction.
Synthesis Methods
The synthesis of DMFUB involves the reaction of 5-methylfurfural with 3,3-dimethylallylamine to form the intermediate 1-(5-methyl-2-furyl)-2-methyl-2-propen-1-amine. This intermediate is then reacted with N,N-dimethylpropane-1,3-diamine to form the final product, DMFUB.
Scientific Research Applications
DMFUB has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, and depression. It has also been used in scientific research to investigate the role of the endocannabinoid system in various physiological processes.
properties
IUPAC Name |
N',N'-dimethyl-N-[4-methyl-4-(5-methylfuran-2-yl)pentan-2-yl]propane-1,3-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O/c1-13(17-10-7-11-18(5)6)12-16(3,4)15-9-8-14(2)19-15/h8-9,13,17H,7,10-12H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZZQGZWZYMCRDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(C)(C)CC(C)NCCCN(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N',N'-dimethyl-N-[4-methyl-4-(5-methylfuran-2-yl)pentan-2-yl]propane-1,3-diamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.